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Compound of Interest |

Compound Name: 2-(4-Nitrophenyl)oxazole
CAS No.: 62882-08-0
Cat. No.: B1589245

Get Quote

This guide provides a comprehensive overview of the key spectroscopic data for the
characterization of 2-(4-nitrophenyl)oxazole, a heterocyclic compound of interest in medicinal
chemistry and materials science.[1] This document is intended for researchers, scientists, and
professionals in drug development, offering a detailed analysis of its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights provided
herein are grounded in established spectroscopic principles and data from analogous
structures to facilitate the unambiguous identification and characterization of this molecule.

Introduction to 2-(4-Nitrophenyl)oxazole

2-(4-Nitrophenyl)oxazole belongs to the oxazole family, a class of five-membered heterocyclic
compounds containing one oxygen and one nitrogen atom in the ring.[2] The presence of the
nitro-substituted phenyl ring at the 2-position significantly influences its electronic properties
and reactivity, making its precise structural elucidation crucial for its application. Spectroscopic
techniques are indispensable tools for confirming the molecular structure and purity of
synthesized 2-(4-nitrophenyl)oxazole.
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Molecular Structure and Properties:

e Chemical Formula: CoHsN203[1][3]

e Molecular Weight: 190.16 g/mol [1][3]
« CAS Number: 62882-08-0[1][3]

Caption: Molecular structure of 2-(4-nitrophenyl)oxazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue for elucidating the carbon-hydrogen framework of a
molecule. For 2-(4-nitrophenyl)oxazole, both 1H and 13C NMR are essential for structural
confirmation.

'H NMR Spectroscopy

The *H NMR spectrum of 2-(4-nitrophenyl)oxazole is expected to show distinct signals for the
protons on the oxazole and the nitrophenyl rings. The electron-withdrawing nature of the nitro
group and the deshielding effect of the aromatic rings will cause the protons to resonate in the
downfield region.

Predicted Chemical Shifts (d) in CDCls:

Predicted Chemical Shift

Protons Multiplicity
(ppm)

H-5 (Oxazole) ~7.3-7.5 Singlet

H-4 (Oxazole) ~7.8-8.0 Singlet

H-2', H-6' (Nitrophenyl) ~8.2-8.4 Doublet

H-3', H-5' (Nitrophenyl) ~8.3-8.5 Doublet

Rationale for Predictions: The protons on the oxazole ring (H-4 and H-5) are in a 1t-electron
deficient system and are expected to appear as singlets due to the absence of adjacent
protons. The protons on the nitrophenyl ring will appear as two distinct doublets, characteristic
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of a para-substituted benzene ring. The protons ortho to the strongly electron-withdrawing nitro
group (H-3' and H-5") are expected to be the most deshielded.

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. The
chemical shifts are influenced by the electronegativity of neighboring atoms and the overall
electronic environment.

Predicted Chemical Shifts (d) in CDCls:

Carbon Predicted Chemical Shift (ppm)
C-2 (Oxazole) ~160 - 165
C-4 (Oxazole) ~125-130
C-5 (Oxazole) ~140 - 145
C-1' (Nitrophenyl) ~130 - 135
C-2', C-6' (Nitrophenyl) ~128 - 132
C-3', C-5' (Nitrophenyl) ~123 - 127
C-4' (Nitrophenyl) ~148 - 152

Rationale for Predictions: The C-2 carbon of the oxazole ring, being bonded to two
heteroatoms (O and N), is expected to be the most downfield signal in the heterocyclic part of
the spectrum. The carbons of the nitrophenyl ring will show distinct signals, with the carbon
bearing the nitro group (C-4') being significantly deshielded. Data for similar oxadiazole
structures show carbons of the heterocyclic ring appearing between 161 and 165 ppm.[4]

Experimental Protocol for NMR Data Acquisition

Objective: To obtain high-resolution *H and 3C NMR spectra of 2-(4-nitrophenyl)oxazole.

Methodology:
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o Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of
deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal
standard.

 Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a
broadband probe.

e 1H NMR Acquisition:
o Acquire the spectrum at 298 K.
o Use a standard single-pulse experiment.
o Set the spectral width to cover the range of 0-10 ppm.
o Employ a sufficient number of scans to achieve a good signal-to-noise ratio.
e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).
o Set the spectral width to cover the range of 0-200 ppm.

o Alonger acquisition time and a higher number of scans will be necessary due to the lower
natural abundance of 13C.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Predicted Characteristic IR Absorption Bands:
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Predicted Wavenumber

Functional Group Intensity
(cm™)

C-H (aromatic) 3100 - 3000 Medium

C=N (oxazole ring) 1650 - 1590 Medium to Strong

C=C (aromaitic) 1600 - 1450 Medium to Strong

NO2z (asymmetric stretch) 1550 - 1500 Strong

NO:2 (symmetric stretch) 1350 - 1300 Strong

C-O-C (oxazole ring) 1100 - 1000 Strong

Rationale for Predictions: The IR spectrum will be dominated by strong absorptions from the
nitro group's asymmetric and symmetric stretching vibrations. The C=N and C=C stretching
vibrations of the oxazole and phenyl rings will appear in the 1650-1450 cm~* region. The C-O-
C stretch of the oxazole ring is also a characteristic and strong absorption. Spectroscopic data
for a related benzimidazole derivative shows NO: stretches at 1516 and 1338 cm~t and a C=N
stretch at 1607 cm~1.[5]

Experimental Protocol for IR Data Acquisition

Objective: To obtain a high-quality IR spectrum of 2-(4-nitrophenyl)oxazole.
Methodology:

o Sample Preparation (ATR): Place a small amount of the solid sample directly onto the
diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

 Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

o Data Acquisition:

o

Record a background spectrum of the empty ATR crystal.

[¢]

Record the sample spectrum over the range of 4000-400 cm™1,

[¢]

Co-add at least 16 scans to improve the signal-to-noise ratio.
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o Process the data to obtain a transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data (Electron lonization - El):
e Molecular lon (M+): m/z 190
e Major Fragment lons (m/z):

o 160 ([M-NOJ*)

[¢]

144 ([M-NO2]*)

[¢]

116 ([C7HaN20]")

o

89 ([CeH50]%)
o 76 ([CeHa]")

Rationale for Predictions: The molecular ion peak is expected at m/z 190, corresponding to the
molecular weight of the compound. Common fragmentation pathways for nitroaromatic
compounds involve the loss of NO (30 Da) and NO: (46 Da).[6] Cleavage of the oxazole ring

can also occuir.

-NO

- NO2
-CO

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway for 2-(4-nitrophenyl)oxazole in EI-MS.
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Experimental Protocol for MS Data Acquisition

Objective: To obtain the mass spectrum of 2-(4-nitrophenyl)oxazole to confirm its molecular
weight and determine its fragmentation pattern.

Methodology:

» Sample Introduction: Introduce a dilute solution of the sample in a volatile organic solvent
(e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a
gas chromatograph (GC-MS).

 Instrumentation: Utilize a mass spectrometer with an electron ionization (EI) source.
o Data Acquisition:

o Set the ionization energy to 70 eV.

o Scan a mass range of m/z 50-300.

o Acquire data in full-scan mode to observe all fragment ions.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide, combining predicted data
based on analogous structures and established principles, provides a robust framework for the
characterization of 2-(4-nitrophenyl)oxazole. The detailed protocols for NMR, IR, and MS will
enable researchers to confidently verify the identity and purity of this compound in their
synthetic and developmental endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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